Cas no 1261938-65-1 (5-Chloro-3-(2-fluoro-3-trifluoromethylphenyl)benzoic acid)

• Product Name: 5-Chloro-3-(2-fluoro-3-trifluoromethylphenyl)benzoic acid
• CAS No: 1261938-65-1
• MF: C₁₄H₇ClF₄O₂
• MW: 318.650797128677
• MDL: MFCD18322480
• CID: 2764748
• PubChem ID: 53228299
• Update Time: 2025-10-05

5-Chloro-3-(2-fluoro-3-trifluoromethylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-CHLORO-3-(2-FLUORO-3-TRIFLUOROMETHYLPHENYL)BENZOIC ACID
• 5-Chloro-2'-fluoro-3'-(trifluoromethyl)-[1,1'-biphenyl]-3-carboxylic acid
• 5-Chloro-3-(2-fluoro-3-trifluoromethylphenyl)benzoic acid, 95%
• DTXSID60691832
• A1-68025
• MFCD18322480
• 1261938-65-1
• 5-Chloro-2'-fluoro-3'-(trifluoromethyl)[1,1'-biphenyl]-3-carboxylic acid
• 5-Chloro-3-(2-fluoro-3-trifluoromethylphenyl)benzoic acid

• MDL： MFCD18322480
• Inchi： 1S/C14H7ClF4O2/c15-9-5-7(4-8(6-9)13(20)21)10-2-1-3-11(12(10)16)14(17,18)19/h1-6H,(H,20,21)
• InChI Key： CUMSSUHJEXLKQX-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)O)C=C(C=1)C1C=CC=C(C(F)(F)F)C=1F

Computed Properties

• Exact Mass: 318.0070698Da
• Monoisotopic Mass: 318.0070698Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls